Phenol, tetrapropylene-, sulfurized, carbonates, calcium salts, overbased
Overview
Description
Phenol, tetrapropylene-, sulfurized, carbonates, calcium salts, overbased is a complex chemical compound used primarily as an additive in lubricants and greases. It is known for its excellent detergent and dispersant properties, which help in maintaining engine cleanliness and preventing deposit formation. This compound is part of a broader class of sulfurized alkylphenol derivatives, which are widely used in various industrial applications .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of phenol, tetrapropylene-, sulfurized, carbonates, calcium salts, overbased involves several steps. Initially, tetrapropylene phenol is sulfurized by reacting it with sulfur or sulfur-containing compounds under controlled conditions. This sulfurized product is then reacted with calcium hydroxide and carbon dioxide to form the overbased calcium salt. The reaction conditions typically involve elevated temperatures and pressures to ensure complete conversion and stabilization of the product .
Industrial Production Methods
In industrial settings, the production of this compound is carried out in large reactors where precise control over temperature, pressure, and reactant concentrations is maintained. The process involves continuous monitoring and adjustment to optimize yield and quality. The final product is often subjected to purification steps to remove any unreacted materials and by-products .
Chemical Reactions Analysis
Types of Reactions
Phenol, tetrapropylene-, sulfurized, carbonates, calcium salts, overbased undergoes various chemical reactions, including:
Oxidation: The sulfurized phenol can be oxidized to form sulfoxides and sulfones.
Substitution: The phenolic hydroxyl group can participate in substitution reactions with various electrophiles.
Complexation: The calcium salts can form complexes with other metal ions, enhancing their stability and performance.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, and electrophiles such as alkyl halides for substitution reactions. The reactions are typically carried out under controlled temperatures and in the presence of suitable solvents to facilitate the reaction and improve yield .
Major Products Formed
The major products formed from these reactions include sulfoxides, sulfones, and various substituted phenolic compounds. These products retain the beneficial properties of the parent compound while offering additional functionalities .
Scientific Research Applications
Phenol, tetrapropylene-, sulfurized, carbonates, calcium salts, overbased has a wide range of scientific research applications:
Chemistry: Used as a model compound to study the behavior of sulfurized phenols and their derivatives.
Biology: Investigated for its potential effects on biological systems, particularly in terms of its antioxidant properties.
Medicine: Explored for its potential use in drug formulations due to its stability and reactivity.
Mechanism of Action
The compound exerts its effects primarily through its detergent and dispersant properties. The sulfurized phenol moiety interacts with contaminants and deposits, breaking them down and preventing their accumulation. The calcium carbonate component neutralizes acidic by-products, further enhancing the compound’s effectiveness. The overall mechanism involves a combination of chemical interactions and physical stabilization, ensuring optimal performance in various applications .
Comparison with Similar Compounds
Similar Compounds
- Phenol, dodecyl-, sulfurized, carbonates, calcium salts
- Phenol, nonyl derivs., sulfides
- Phenol, dodecyl-, sulfurized, calcium salts
Uniqueness
Phenol, tetrapropylene-, sulfurized, carbonates, calcium salts, overbased stands out due to its unique combination of sulfurized phenol and overbased calcium carbonate. This combination provides superior detergent and dispersant properties compared to similar compounds. Additionally, the tetrapropylene group offers enhanced stability and reactivity, making it more effective in demanding applications .
Properties
CAS No. |
122384-87-6 |
|---|---|
Molecular Formula |
C18H11N2O · Cl |
Molecular Weight |
0 |
Synonyms |
Phenol, tetrapropylene-, sulfurized, carbonates, calcium salts, overbased |
Origin of Product |
United States |
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